Cas no 114486-35-0 (methyl 2-aminohex-5-enoate)

• Product Name: methyl 2-aminohex-5-enoate
• CAS No: 114486-35-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19204373
• CID: 2612964
• PubChem ID: 15356347
• Update Time: 2025-06-11

methyl 2-aminohex-5-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-aminohex-5-enoate
• 2-(3-Butenyl)glycine methyl ester
• DTXSID60571928
• CS-0267288
• AKOS006340340
• 114486-35-0
• SCHEMBL7274493
• METHYL2-AMINOHEX-5-ENOATE
• PXKKJZHRWICJMF-UHFFFAOYSA-N
• EN300-864401

• MDL： MFCD19204373
• Inchi： 1S/C7H13NO2/c1-3-4-5-6(8)7(9)10-2/h3,6H,1,4-5,8H2,2H3
• InChI Key： PXKKJZHRWICJMF-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC=C)N)=O

Computed Properties

• Exact Mass: 143.094628657Da
• Monoisotopic Mass: 143.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-aminohex-5-enoate

Introduction to Methyl 2-aminohex-5-enoate (CAS No. 114486-35-0)

Methyl 2-aminohex-5-enoate, identified by its Chemical Abstracts Service (CAS) number 114486-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular formula of methyl 2-aminohex-5-enoate is C₈H₁₃O₂N, reflecting its composition of eight carbon atoms, thirteen hydrogen atoms, two oxygen atoms, and one nitrogen atom. The presence of both an amine group and a double bond in its structure contributes to its reactivity and versatility, enabling it to participate in a wide range of chemical reactions. These structural features are particularly relevant in the context of modern medicinal chemistry, where the design of novel compounds with specific biological activities is paramount.

In recent years, methyl 2-aminohex-5-enoate has been studied for its potential role in the synthesis of bioactive molecules. Its bifunctional nature, combining an amine group with a conjugated enone system, allows for diverse modifications and derivatizations. These modifications can be tailored to enhance specific pharmacological properties, making the compound a valuable building block in the development of new therapeutic agents.

One of the most intriguing aspects of methyl 2-aminohex-5-enoate is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound's ability to serve as a precursor for peptidomimetic scaffolds has been explored in several cutting-edge research studies. For instance, researchers have utilized methyl 2-aminohex-5-enoate to develop novel inhibitors targeting protein-protein interactions, which are crucial in numerous disease pathways.

The enone moiety in methyl 2-aminohex-5-enoate also plays a significant role in its chemical behavior. Enones are known for their ability to undergo various reactions, including Michael additions, aldol condensations, and cycloadditions. These reactions are fundamental in organic synthesis and have been leveraged to create complex molecular architectures. In particular, Michael addition reactions involving methyl 2-aminohex-5-enoate have been employed to construct novel heterocyclic compounds, which often exhibit enhanced biological activity.

Recent advancements in computational chemistry have further highlighted the potential of methyl 2-aminohex-5-enoate as a key intermediate. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, depending on the reaction conditions and the presence of other molecular entities. These conformational dynamics are critical for understanding its reactivity and for designing effective synthetic strategies.

The pharmaceutical industry has also shown interest in methyl 2-aminohex-5-enoate due to its potential applications in drug discovery. Its structural features make it a suitable candidate for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have been conducted using derivatives of this compound to identify lead candidates for further development. Such efforts have yielded promising results, with several compounds exhibiting inhibitory activity against target enzymes and receptors relevant to human health.

In addition to its role in drug development, methyl 2-aminohex-5-enoate has found applications in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for creating novel polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and biodegradable materials. The dual functionality of the compound allows for controlled polymerization processes, resulting in materials with specific mechanical and thermal properties.

The synthesis of methyl 2-aminohex-5-enoate itself is an area of active research. Efficient synthetic routes have been developed that highlight the compound's importance as a versatile intermediate. One such method involves the condensation of appropriate precursors under controlled conditions, followed by purification steps to isolate the desired product. These synthetic strategies have been optimized to ensure high yields and purity, making methyl 2-aminohex-5-enoate readily available for further applications.

The future prospects of methyl 2-aminohex-5-enoate are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of its chemical behavior continues to grow, so too will its utility across multiple domains. Whether in pharmaceuticals or materials science, this compound represents a cornerstone molecule with broad potential impact.